ethyl 1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate

• IUPAC Name: ethyl 1-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxylate
• InChI: InChI=1S/C15H16N2O2/c1-2-19-15(18)14-12-9-6-10-13(12)17(16-14)11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3
• InChI Key: OLPOEALDWXWXKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C2=C1CCC2)C3=CC=CC=C3
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

Ethyl 1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in detail.

Scientific Research Applications

Synthesis and Characterization

A study by Viveka et al. (2016) focused on the synthesis, characterization, and structural analysis of a similar compound, ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. This pyrazole ester was prepared through a one-pot condensation reaction, and its structure was confirmed by various techniques including single-crystal X-ray diffraction. This research highlights the compound's potential in the field of molecular crystallography and materials science (Viveka et al., 2016).

Chemical Properties and Reactions

Another study by Viveka et al. (2016) investigated 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a derivative of the compound . They used experimental and theoretical methods to study its structural and spectral properties, providing valuable insights into the chemical behavior of related pyrazole compounds (Viveka et al., 2016).

Synthesis Efficiency

Machado et al. (2011) discussed the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, which are structurally related to the compound . They emphasized the efficiency and regioselectivity of the synthesis process, which could be applicable to the synthesis of ethyl 1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylate (Machado et al., 2011).

Crystal Structure Analysis

A study by Kumar et al. (2018) on the crystal structure of a similar pyrazole derivative, ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, can provide insights into the crystallographic properties of pyrazole derivatives. Understanding these properties is crucial for applications in drug design and materials science (Kumar et al., 2018).